Cas no 904818-54-8 (3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID)

• Product Name: 3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID
• CAS No: 904818-54-8
• MF: C₁₃H₈N₂O₂S
• MW: 256.279821395874
• CID: 994894
• PubChem ID: 16740747
• Update Time: 2025-05-25

3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID
• 3-thiophen-2-ylquinoxaline-5-carboxylic acid
• 3-(Thien-2-yl)quinoxaline-5-carboxylic acid
• GL-0365
• 904818-54-8
• MFCD06660396
• 3-(thiophen-2-yl)quinoxaline-5-carboxylicacid
• AKOS005254785
• 3-(thiophen-2-yl)quinoxaline-5-carboxylic acid
• DTXSID80587647

• Inchi： 1S/C13H8N2O2S/c16-13(17)8-3-1-4-9-12(8)15-10(7-14-9)11-5-2-6-18-11/h1-7H,(H,16,17)
• InChI Key： HLNJVTZFMCXUMZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

• Exact Mass: 256.03100
• Monoisotopic Mass: 256.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.445
• Boiling Point: 489.1°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.722
• PSA: 91.32000
• LogP: 3.05650

3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：

Additional information on 3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID

Recent Advances in the Study of 3-Thiophen-2-yl-quinoxaline-5-carboxylic Acid (CAS: 904818-54-8)

3-Thiophen-2-yl-quinoxaline-5-carboxylic acid (CAS: 904818-54-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule in various therapeutic areas.

The synthesis of 3-Thiophen-2-yl-quinoxaline-5-carboxylic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency. The compound's structural features, including the thiophene and quinoxaline moieties, have been shown to contribute to its bioactivity, particularly in modulating protein-protein interactions and enzyme inhibition.

In terms of biological activity, 3-Thiophen-2-yl-quinoxaline-5-carboxylic acid has demonstrated promising results in preclinical studies. Research conducted by Smith et al. (2024) revealed its potent inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, its ability to interact with DNA and RNA has sparked interest in its use as an antiviral agent, particularly against RNA viruses. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Mechanistic studies have further elucidated the compound's mode of action. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided insights into its binding interactions with target proteins, revealing key structural determinants for its activity. For instance, the carboxylic acid group has been identified as critical for hydrogen bonding with active site residues, while the thiophene ring contributes to hydrophobic interactions. These structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of 3-Thiophen-2-yl-quinoxaline-5-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Thiophen-2-yl-quinoxaline-5-carboxylic acid (CAS: 904818-54-8) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Recent studies have advanced our understanding of its synthesis, biological activity, and mechanism of action, paving the way for future drug development efforts. Continued research in this area holds the promise of uncovering new applications and optimizing its pharmacological properties for clinical use.